Cas no 2137571-30-1 (1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine)

1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine structure
2137571-30-1 structure
Product Name:1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine
CAS No:2137571-30-1
MF:C8H13N7
MW:207.235719442368
CID:6169965
PubChem ID:165482407
Update Time:2025-07-16

1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine
    • EN300-1110504
    • 1-[2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl]-1H-1,2,4-triazol-3-amine
    • 2137571-30-1
    • Inchi: 1S/C8H13N7/c1-6-11-7(2)15(12-6)4-3-14-5-10-8(9)13-14/h5H,3-4H2,1-2H3,(H2,9,13)
    • InChI Key: VBMSKIXNZZCPBD-UHFFFAOYSA-N
    • SMILES: N1(C(C)=NC(C)=N1)CCN1C=NC(N)=N1

Computed Properties

  • Exact Mass: 207.12324344g/mol
  • Monoisotopic Mass: 207.12324344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 87.4Ų

1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine Pricemore >>

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Additional information on 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine (CAS No. 2137571-30-1)

The compound 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine (CAS No. 2137571-30-1) is a specialized heterocyclic molecule featuring a unique 1,2,4-triazole backbone. This structure is of significant interest in medicinal chemistry and agrochemical research, owing to its potential applications in drug discovery and crop protection. The presence of dual triazole rings and an amine functional group enhances its reactivity, making it a versatile intermediate for synthesizing more complex bioactive compounds.

In recent years, the demand for 1,2,4-triazole derivatives has surged due to their broad-spectrum biological activities, including antifungal, antibacterial, and anti-inflammatory properties. Researchers are particularly intrigued by the dimethyl-1H-1,2,4-triazol-1-yl moiety in this compound, which may contribute to improved pharmacokinetic profiles in drug candidates. Its CAS No. 2137571-30-1 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine is gaining traction as a building block for pesticide formulations. Its triazole core aligns with the growing trend of developing eco-friendly agrochemicals with lower environmental persistence. Companies are also exploring its utility in material science, such as in the synthesis of coordination polymers or ligands for catalysis, addressing the need for sustainable green chemistry solutions.

One of the most searched questions about this compound revolves around its synthetic route and scalability. Optimizing the production of CAS No. 2137571-30-1 requires careful consideration of reaction conditions and purification techniques, topics frequently discussed in organic chemistry forums. Additionally, its solubility and stability under various pH conditions are critical for formulation scientists working on drug delivery systems.

In the context of intellectual property, patents involving 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl-1H-1,2,4-triazol-3-amine highlight its potential in novel therapeutic agents. The compound’s molecular weight and logP value are often analyzed to predict its ADME properties, a hot topic in computational chemistry circles. Furthermore, its crystal structure and hydrogen-bonding patterns are subjects of ongoing X-ray diffraction studies.

As the scientific community continues to explore 1,2,4-triazole-based compounds, CAS No. 2137571-30-1 stands out for its structural novelty and multidisciplinary applications. Whether in pharmaceutical R&D or agricultural innovation, this molecule exemplifies the convergence of chemical ingenuity and practical utility. Future research may uncover even more groundbreaking uses, solidifying its position as a key intermediate in modern chemistry.

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